Cas no 1804666-26-9 (Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate)

• Product Name: Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate
• CAS No: 1804666-26-9
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4865895
• Update Time: 2025-10-28

Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate

• Inchi： 1S/C8H5ClF3NO2/c1-15-8(14)3-2-4(9)13-7(12)5(3)6(10)11/h2,6H,1H3
• InChI Key： NOWKHGGMTKMPSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C(=N1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate

Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate (CAS No. 1804666-26-9): An Overview

Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate (CAS No. 1804666-26-9) is a versatile compound with significant applications in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel pharmaceuticals and agricultural products. The presence of chlorine, fluorine, and methyl groups in its structure confers it with specific chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate is C₁₀H₇ClF₃N₂O₂, and its molecular weight is approximately 275.61 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its stability under various conditions has been well-documented, making it suitable for use in both laboratory and industrial settings.

In the realm of medicinal chemistry, Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate has shown promise as a key intermediate in the synthesis of drugs targeting various diseases. Recent studies have highlighted its potential as a building block for the development of antiviral agents, particularly those targeting RNA viruses such as influenza and hepatitis C. The presence of the difluoromethyl group in the structure has been associated with enhanced metabolic stability and improved pharmacokinetic properties, which are crucial for the design of effective therapeutic agents.

Moreover, the compound's ability to form stable complexes with metal ions has led to its exploration in the development of metal-based drugs. Research has shown that certain metal complexes derived from Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate exhibit potent antimicrobial activity against a range of pathogenic bacteria and fungi. This property makes it a valuable candidate for the development of new antibiotics and antifungal agents, which are urgently needed to combat the growing threat of drug-resistant infections.

In the agrochemical industry, Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate has found applications as an intermediate in the synthesis of herbicides and insecticides. Its unique chemical structure provides it with excellent bioactivity and selectivity, making it an attractive choice for the development of environmentally friendly agricultural products. Studies have demonstrated that compounds derived from this intermediate exhibit high efficacy against a wide range of weeds and pests while minimizing adverse effects on non-target organisms.

The synthetic routes for preparing Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate have been extensively studied and optimized to ensure high yields and purity. One common approach involves the reaction of 6-chloro-3-(difluoromethyl)-2-fluoropyridine with methyl chloroformate under controlled conditions. This method has been shown to be scalable and cost-effective, making it suitable for large-scale production.

The safety profile of Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate has also been thoroughly evaluated. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, environmental impact assessments have indicated that this compound does not pose significant ecological risks when used responsibly.

In conclusion, Methyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate (CAS No. 1804666-26-9) is a highly versatile compound with a wide range of applications in medicinal chemistry and agrochemicals. Its unique structural features and favorable chemical properties make it an invaluable intermediate in the synthesis of novel drugs and agricultural products. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemical research and development.